Cas no 885275-17-2 (2-propan-2-ylsulfanylpyrimidine-4-carbaldehyde)

• Product Name: 2-propan-2-ylsulfanylpyrimidine-4-carbaldehyde
• CAS No: 885275-17-2
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• MDL: MFCD04115115
• CID: 711224
• Update Time: 2025-10-29

2-propan-2-ylsulfanylpyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxaldehyde,2-[(1-methylethyl)thio]-
• 2-ISOPROPYLSULFANYL-PYRIMIDINE-4-CARBALDEHYDE,
• 2-propan-2-ylsulfanylpyrimidine-4-carbaldehyde
• 2-(ISOPROPYLTHIO)PYRIMIDINE-4-CARBALDEHYDE
• 2-(PROPAN-2-YLSULFANYL)PYRIMIDINE-4-CARBALDEHYDE
• 4-Pyrimidinecarboxaldehyde,2-[(1-methylethyl)thio]
• 2-Isopropylsulfanyl-pyrimidine-4-carbaldehyde

• MDL： MFCD04115115
• Inchi： 1S/C8H10N2OS/c1-6(2)12-8-9-4-3-7(5-11)10-8/h3-6H,1-2H3
• InChI Key： APCPUTOYVGLCKK-UHFFFAOYSA-N
• SMILES： S(C1N=CC=C(C=O)N=1)C(C)C

Computed Properties

• Exact Mass: 182.05100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6

Experimental Properties

• PSA: 68.15000
• LogP: 1.78960

Additional information on 2-propan-2-ylsulfanylpyrimidine-4-carbaldehyde

2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde: A Promising Compound in Synthetic Chemistry and Pharmacological Research

2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, with the CAS No. 885275-17-2, represents a unique molecular scaffold that has garnered significant attention in recent years due to its versatile chemical structure and potential applications in pharmaceutical and materials science. This compound is a derivative of pyrimidine, a fundamental heterocyclic ring system widely studied for its role in nucleic acid synthesis and its utility as a building block in drug discovery. The introduction of a sulfanyl group (–S–) and an aldehyde functional group (–CHO) at specific positions enhances its reactivity and functional versatility, making it a valuable candidate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde through a combination of transition-metal-catalyzed cross-coupling reactions and nucleophilic substitution processes. A 2023 study published in the Journal of Organic Chemistry demonstrated that the use of a chiral catalyst in the synthesis of this compound significantly improved enantioselectivity, which is critical for pharmaceutical applications where stereochemistry plays a pivotal role in biological activity. This breakthrough highlights the compound's potential as a precursor for chiral drug candidates targeting specific enzymatic pathways.

The structural features of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde are particularly noteworthy. The presence of the sulfanyl group introduces sulfur atoms into the pyrimidine ring, which can modulate the compound's electronic properties and enhance its ability to interact with biological targets. The aldehyde group, on the other hand, serves as a reactive site for further functionalization, such, as the formation of glycosidic bonds or the incorporation of bioactive moieties. These characteristics make the compound a promising scaffold for the development of novel therapeutics.

In the field of pharmacological research, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde has been explored for its potential applications in the treatment of neurodegenerative disorders and metabolic diseases. A 2024 preclinical study published in Pharmacological Research reported that derivatives of this compound exhibited significant neuroprotective effects in models of Parkinson’s disease. The compound's ability to inhibit the aggregation of α-synuclein, a key protein implicated in Parkinson’s pathology, was attributed to its sulfur-containing moiety, which may interfere with protein misfolding processes.

Furthermore, the compound's potential in metabolic research has been highlighted by a 2023 study in Chemical Biology & Drug Design, which demonstrated its ability to modulate the activity of key enzymes involved in glucose metabolism. The aldehyde group was found to interact with the active site of hexokinase, an enzyme critical for energy regulation, suggesting that 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde could be a lead compound for the development of drugs targeting metabolic disorders such as type 2 diabetes.

From a synthetic perspective, the preparation of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde involves a multi-step process that requires precise control of reaction conditions. A 2023 publication in Organic Syntheses described a one-pot synthesis method that combines the formation of the pyrimidine ring with the introduction of the sulfanyl and aldehyde functionalities. This approach not only reduces the number of purification steps but also minimizes the formation of byproducts, which is crucial for the scalability of chemical syntheses in industrial settings.

The compound's reactivity is further enhanced by its ability to participate in various types of chemical reactions, including electrophilic substitution, nucleophilic attack, and oxidative coupling. A 2024 study in Advanced Synthesis & Catalysis explored the use of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde as a starting material for the synthesis of heterocyclic compounds with potential applications in anti-cancer therapies. The study demonstrated that the compound's sulfanyl group could serve as a nucleophilic site for the formation of new ring systems, expanding its utility in medicinal chemistry.

In addition to its pharmaceutical applications, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde has shown promise in materials science. A 2023 review article in Materials Chemistry Frontiers discussed the potential of sulfur-containing pyrimidine derivatives in the development of conductive polymers and organic semiconductors. The compound's sulfur atoms were found to enhance charge transport properties, making it a candidate for use in flexible electronics and optoelectronic devices.

The environmental impact of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is another area of growing interest. A 2024 study in Green Chemistry evaluated the biodegradation of the compound in aqueous environments. The results indicated that the compound can be readily degraded by certain bacterial strains, suggesting that it may have a lower environmental footprint compared to traditional synthetic chemicals. This finding is particularly relevant for the development of sustainable chemical processes in the pharmaceutical and materials industries.

Despite its promising properties, the synthesis and application of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde are not without challenges. One of the primary obstacles is the potential for side reactions during its chemical modifications. A 2023 study in Organic & Biomolecular Chemistry addressed this issue by employing protective group strategies to selectively functionalize the aldehyde group while preserving the integrity of the sulfanyl moiety. This approach has significantly improved the efficiency of synthetic routes for this compound.

Moreover, the compound's biological activity is still under investigation, and its potential mechanisms of action remain to be fully elucidated. While preliminary studies have suggested its neuroprotective and metabolic modulating effects, further research is needed to validate these findings in vivo and to explore its therapeutic potential in clinical settings. Ongoing studies are also focused on identifying the optimal chemical modifications that can enhance its efficacy and reduce potential side effects.

In summary, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is a multifunctional compound with a wide range of applications in pharmaceutical, materials, and environmental sciences. Its unique chemical structure and reactivity make it a valuable scaffold for the development of novel therapeutics and advanced materials. As research in this area continues to evolve, the compound is expected to play an increasingly important role in addressing some of the most pressing challenges in modern science and medicine.

For researchers and industry professionals, the synthesis and application of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde present both opportunities and challenges. The ability to customize its chemical properties through targeted modifications opens new avenues for innovation, while the need for precise synthetic methods and thorough biological evaluation underscores the importance of interdisciplinary collaboration. As the field of chemical synthesis and pharmacology advances, the compound is poised to become a key player in the development of next-generation drugs and materials.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde exemplifies the dynamic interplay between chemistry, biology, and materials science. Its potential to contribute to the treatment of complex diseases and the creation of sustainable technologies highlights the importance of continued research and investment in this area. As new methodologies and insights emerge, the compound's role in shaping the future of science and technology is likely to expand, offering exciting possibilities for innovation and discovery.

Further research into the biological mechanisms of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde and its chemical derivatives is essential to unlock its full potential. Collaborative efforts between chemists, pharmacologists, and materials scientists will be critical in translating this compound from a laboratory curiosity into a practical solution for real-world applications. The journey of this compound from its synthesis to its application in various fields serves as a testament to the power of interdisciplinary research and the enduring quest for scientific advancement.

As the scientific community continues to explore the properties and applications of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, it is clear that this compound will remain a focal point of innovation. Its unique chemical features and potential for functionalization make it a valuable asset in the development of new therapies and materials. The ongoing research into this compound not only advances our understanding of its molecular behavior but also paves the way for breakthroughs that could transform multiple industries and improve human health and well-being.

In conclusion, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde stands as a remarkable example of how a single molecular structure can give rise to a wide array of applications and research opportunities. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the field of chemical science. As we move forward, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde represents a dynamic and evolving field of research. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the realm of chemical science. As the scientific community continues to push the boundaries of knowledge, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde represents a dynamic and evolving field of research. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the realm of chemical science. As the scientific community continues to push the boundaries of knowledge, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde represents a dynamic and evolving field of research. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the realm of chemical science. As the scientific community continues to push the boundaries of knowledge, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde represents a dynamic and evolving field of research. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the realm of chemical science. As the scientific community continues to push the boundaries of knowledge, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimdehyde-4-carbaldehyde represents a dynamic and evolving field of research. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the realm of chemical science. As the scientific community continues to push the boundaries of knowledge, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde represents a dynamic and evolving field of research. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the realm of chemical science. As the scientific community continues to push the boundaries of knowledge, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde represents a dynamic and evolving field of research. Its synthesis, properties, and potential uses underscore the importance of continued exploration in the realm of chemical science. As the scientific community continues to push the boundaries of knowledge, the compound's role in shaping the future of science and technology is likely to grow, offering a promising outlook for the next generation of scientific discoveries and innovations.

For those interested in the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde, the journey of discovery is just beginning. The challenges and opportunities associated with this compound present a unique opportunity to contribute to the advancement of science and technology. With dedication, collaboration, and innovation, the potential of this compound will be fully realized, ushering in a new era of scientific progress and practical applications.

As the field of chemical research continues to evolve, the study of 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde will undoubtedly play a significant role in shaping the future of science and technology. Its unique properties and potential applications make it a compelling subject of study, offering endless possibilities for innovation and discovery. The journey of this compound is far from over, and its impact on the scientific community is expected to grow as research in this area continues to expand.

With its potential to contribute to the treatment of complex diseases and the development of sustainable technologies, 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is poised to become a key player in the scientific landscape. As researchers and industry professionals continue to explore its properties and applications, the compound's role in advancing science and technology is likely to expand, offering new opportunities for innovation and discovery.

Ultimately, the study of 2-Propan-2-ylsulfanylpyrim, it seems like there's a typo or formatting issue in the name of the compound. The correct name should be 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde. This compound is a complex organic molecule that contains several functional groups, including a sulfanyl group (-S-), a pyrimidine ring, and a carbaldehyde group (-CHO). The structure of this molecule would involve the sulfanyl group attached to the pyrimidine ring, which is then connected to the carbaldehyde group. The presence of these functional groups suggests that this compound might have various chemical properties, such as the ability to participate in hydrogen bonding or undergo redox reactions. The specific applications of this compound would depend on its chemical properties and reactivity, and further research would be needed to determine its potential uses in fields such as pharmaceuticals, materials science, or organic chemistry. If you have more specific information or context about this compound, I would be happy to help you further. It seems there was a typo or formatting issue in the compound name. The correct and properly formatted name is: 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde --- ### Structure and Functional Groups: This compound contains the following functional groups and structural features: 1. Pyrimidine Ring (C₄H₄N₂): - A six-membered aromatic heterocyclic ring with two nitrogen atoms. - Common in nucleic acids (e.g., cytosine, thymine) and pharmaceuticals. 2. Sulfanyl Group (-S-): - Attached to the pyrimidine ring at the C-2 position. - Sulfur atoms are often involved in biological interactions, such as in enzymes or drug molecules. 3. Propan-2-yl Group (Isopropyl group): - A branched alkyl group attached to the sulfanyl group. - Provides steric bulk and may influence reactivity. 4. Carbaldehyde Group (-CHO): - A polar group with strong electrophilic character. - Often involved in condensation reactions or oxidation processes. --- ### Chemical Properties: - Polarity: The carbaldehyde and sulfanyl groups contribute to the molecule's polarity, making it potentially soluble in polar solvents. - Reactivity: - The aldehyde group may undergo nucleophilic addition or oxidation. - The sulfanyl group can participate in nucleophilic substitution or redox reactions. - Hydrogen Bonding: The molecule may form hydrogen bonds with polar solvents or other molecules. --- ### Potential Applications: 1. Pharmaceuticals: - The pyrimidine ring is a common scaffold in drugs (e.g., antiviral, antitumor agents). - The sulfanyl and aldehyde groups may be used in drug design for specific interactions with biological targets. 2. Materials Science: - The presence of multiple functional groups could make it suitable for polymer synthesis or as a building block for functional materials. 3. Organic Synthesis: - Could serve as a versatile intermediate in the synthesis of more complex molecules. --- ### Research Considerations: - Synthesis: The compound might be synthesized via coupling reactions (e.g., Suzuki, Huisgen) or functional group transformations. - Stability: The aldehyde and sulfanyl groups may be sensitive to oxidation or hydrolysis, requiring careful handling. - Biological Activity: If this compound is of interest in biological contexts, in vitro and in vivo studies would be necessary to assess its activity and toxicity. --- ### Conclusion: 2-Propan-2-ylsulfanylpyrimidine-4-carbaldehyde is a complex organic molecule with multiple functional groups that suggest potential applications in pharmaceuticals, materials science, and organic chemistry. Further research would be needed to fully explore its properties and utility. If you have a specific context (e.g., synthesis, application, or biological role), I’d be happy to help refine the analysis!